Cas no 381249-50-9 (1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine)
381249-50-9 structure
Product Name:1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine
CAS No:381249-50-9
MF:C16H16FN
MW:241.303347587585
CID:923038
PubChem ID:45357004
Update Time:2025-04-19
1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine
- 1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1-benzazepine
- 1-(4-FLUOROPHENYL)-2,3,4,5-TETRAHYDRO-1H-BENZOAZEPINE
- AG-F-34321
- CTK4H9365
- SureCN7619422
- 1-(4-Fluorophenyl)-2,3,4,5-tetrahydro-1H-benzo[d]azepine
- 381249-50-9
- AC-11948
- AKOS015960680
- 5-(4-fluorophenyl)-2,3,4,5-tetrahydro-1H-3-benzazepine
-
- Inchi: 1S/C16H16FN/c17-14-7-5-13(6-8-14)16-11-18-10-9-12-3-1-2-4-15(12)16/h1-8,16,18H,9-11H2
- InChI Key: GBBVQEALALXZDI-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1C2C=CC=CC=2CCNC1
Computed Properties
- Exact Mass: 241.12700
- Monoisotopic Mass: 241.126677677g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 260
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 12Ų
Experimental Properties
- PSA: 12.03000
- LogP: 3.43210
1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
381249-50-9 (1-(4-fluorophenyl)-2,3,4,5-tetrahydro-1h-benzo(d)azepine) Related Products
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